Cas no 1330238-38-4 (Quetiapine Sulfoxide-d8)

Quetiapine Sulfoxide-d8 structure
Quetiapine Sulfoxide-d8 structure
Product Name:Quetiapine Sulfoxide-d8
CAS No:1330238-38-4
MF:C21H25N3O3S
MW:407.555797338486
CID:4555190
PubChem ID:46782829
Update Time:2024-11-05

Quetiapine Sulfoxide-d8 Chemical and Physical Properties

Names and Identifiers

    • Quetiapine Sulfoxide-d8
    • 2-[2-[2,2,3,3,5,5,6,6-octadeuterio-4-(11-oxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol
    • QuetiapineEPImpurityS-d8DiHCl
    • 2-[2-[4-(5-Oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-(piperazinyl-d8)]ethoxy]ethanol;
    • HY-G0014S
    • CS-0201086
    • 1330238-38-4
    • Inchi: 1S/C21H25N3O3S/c25-13-15-27-14-12-23-8-10-24(11-9-23)18-6-3-5-17-20(18)28-19-7-2-1-4-16(19)21(26)22-17/h1-7,25H,8-15H2,(H,22,26)/i8D2,9D2,10D2,11D2
    • InChI Key: FKUDDEZPVZMSOZ-JNJBWJDISA-N
    • SMILES: C(O)COCCN1C([2H])([2H])C([2H])([2H])N(C2=C3C(=CC=C2)NC(=O)C2=CC=CC=C2S3)C([2H])([2H])C1([2H])[2H]

Computed Properties

  • Exact Mass: 407.21187681g/mol
  • Monoisotopic Mass: 407.21187681g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 94.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 611.3±65.0 °C at 760 mmHg
  • Flash Point: 323.5±34.3 °C
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Quetiapine Sulfoxide-d8 Security Information

Quetiapine Sulfoxide-d8 Pricemore >>

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